Cas no 2649078-18-0 (tert-butyl 2-(2-isocyanatopropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-(2-isocyanatopropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate
• CAS No: 2649078-18-0
• MF: C₁₆H₂₈N₂O₃
• MW: 296.405124664307
• CID: 6450585
• PubChem ID: 165651276
• Update Time: 2025-06-30

tert-butyl 2-(2-isocyanatopropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-isocyanatopropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate
• 2649078-18-0
• EN300-1898438

• Inchi： 1S/C16H28N2O3/c1-14(2,3)21-13(20)18-10-15(4,5)9-8-12(18)16(6,7)17-11-19/h12H,8-10H2,1-7H3
• InChI Key： YXYNJSUFVWBTOZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C)(C)CCC1C(C)(C)N=C=O)=O

Computed Properties

• Exact Mass: 296.20999276g/mol
• Monoisotopic Mass: 296.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 59Ų

Additional information on tert-butyl 2-(2-isocyanatopropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate

Professional Introduction to Tert-butyl 2-(2-isocyanatopropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2649078-18-0)

Tert-butyl 2-(2-isocyanatopropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate, with the CAS number 2649078-18-0, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their versatile applications in synthetic chemistry and drug design. The unique structural features of this molecule, particularly its tert-butyl and isocyanato functional groups, make it a valuable intermediate in the synthesis of more complex pharmaceutical agents.

The tert-butyl group, a branched alkyl group, is commonly employed in organic synthesis to enhance the stability of intermediates and to influence the reactivity of adjacent functional groups. In contrast, the isocyanato group introduces a high degree of reactivity, making it a key component in the formation of urea derivatives and other heterocyclic compounds. The combination of these features in Tert-butyl 2-(2-isocyanatopropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate suggests potential applications in the development of novel therapeutic agents.

In recent years, there has been growing interest in the use of isocyanate-functionalized compounds in medicinal chemistry. The ability to form covalent bonds with nucleophiles allows for the creation of highly diverse molecular architectures. This property has been exploited in the design of small-molecule inhibitors targeting various biological pathways. For instance, studies have shown that compounds containing isocyanato groups can interact with biological macromolecules in unique ways, leading to the development of new drug candidates.

The piperidine ring in Tert-butyl 2-(2-isocyanatopropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate adds another layer of complexity to its potential applications. Piperidine derivatives are well-known for their role as pharmacophores in numerous approved drugs due to their ability to enhance solubility and bioavailability. The presence of multiple substituents on the piperidine ring can further modulate its interactions with biological targets, making it an attractive scaffold for drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of novel compounds with greater accuracy. This has led to more efficient screening processes for identifying potential drug candidates. Tert-butyl 2-(2-isocyanatopropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate has been subjected to such computational studies, which have revealed its potential as a building block for more complex molecules. These studies suggest that derivatives of this compound could exhibit promising activities against various diseases.

The synthesis of Tert-butyl 2-(2-isocyanatopropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate involves several sophisticated chemical transformations. The introduction of the isocyanato group requires careful handling due to its reactivity with moisture and other nucleophiles. However, modern synthetic techniques have made it possible to perform these reactions under controlled conditions, ensuring high yields and purity.

In conclusion, Tert-butyl 2-(2-isocyanatopropan-2-yl)-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2649078-18-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for the synthesis of novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development efforts worldwide.